![molecular formula C7H9N3OS B3101334 2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one CAS No. 1391053-80-7](/img/structure/B3101334.png)
2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one
Overview
Description
“2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one” is a pharmaceutical compound known for its efficacy in combating drug-resistant strains and inhibiting the growth of tumor cells .
Molecular Structure Analysis
The molecular structure of similar compounds involves a benzene ring fused to an oxazine ring . The exact molecular structure of “2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one” is not specified in the available resources.Physical And Chemical Properties Analysis
The compound “2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one” is a solid . Its empirical formula is C7H8N4O and it has a molecular weight of 164.16 .Scientific Research Applications
Synthesis and Chemical Reactions
Studies have demonstrated the synthesis of various compounds related to 2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one, highlighting their potential in creating new chemical entities. Dolzhenko et al. (2006) investigated the reaction of azaheterylguanidines with trichloroacetonitrile, leading to the formation of compounds including 2,4-Diamino[1,3,5]triazino[1,2-a]benzimidazole and 2,4-diimino[1,3,5]triazino[2,1-a][1,3]benzothiazoles, establishing a method for generating novel benzothiazole derivatives with potential applications in material science and pharmaceuticals (Dolzhenko, Dolzhenko, & Chui, 2006).
Rao and Reddy (2004) explored the condensation of 5,6-diamino[2,1,3]benzothiadiazole with 3-(2-bromoacetyl)coumarins, yielding compounds that expand the chemical diversity of benzothiazole derivatives, offering insights into the synthesis of complex heterocyclic systems that could be useful in the development of new materials and therapeutic agents (Rao & Reddy, 2004).
Potential Applications in Material Science and Sensing Technologies
Kai Li et al. (2018) designed a benzothiazole-based aggregation-induced emission luminogen (AIEgen) that demonstrated multifluorescence emissions with potential for physiological pH sensing. This study highlights the application of benzothiazole derivatives in developing sensitive and selective sensors for biological and environmental monitoring (Li et al., 2018).
Corrosion Inhibition
Hu et al. (2016) synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in acidic conditions. The results showed that these compounds offer significant protection, indicating the potential of benzothiazole derivatives in applications related to corrosion inhibition, which is critical in material preservation and industrial applications (Hu et al., 2016).
Antimicrobial Properties
Soni et al. (2010) synthesized a series of Schiff bases of benzothiazole derivatives and screened them for antimicrobial activity. The study found that several compounds exhibited promising antimicrobial properties, suggesting the utility of benzothiazole derivatives in the development of new antimicrobial agents (Soni, Ranawat, Sharma, Bhandari, & Sharma, 2010).
Mechanism of Action
Target of Action
The primary targets of 2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one are currently unknown
Pharmacokinetics
The compound’s solubility in DMSO and water is slight, suggesting that its bioavailability may be limited . The compound is stable under inert atmosphere and sensitive to light and moisture .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one. For instance, the compound is light and moisture sensitive, suggesting that its stability and efficacy could be affected by exposure to light and moisture .
properties
IUPAC Name |
2,6-diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3OS/c8-3-1-2-4-6(5(3)11)12-7(9)10-4/h3H,1-2,8H2,(H2,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUHBDZLSSHKACV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=O)C1N)SC(=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601244942 | |
Record name | 7(4H)-Benzothiazolone, 2,6-diamino-5,6-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601244942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one | |
CAS RN |
1391053-80-7 | |
Record name | 7(4H)-Benzothiazolone, 2,6-diamino-5,6-dihydro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1391053-80-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7(4H)-Benzothiazolone, 2,6-diamino-5,6-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601244942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.